Cas no 15355-45-0 (GIBBERELLIN A5 METHYL ESTER)

• Product Name: GIBBERELLIN A5 METHYL ESTER
• CAS No: 15355-45-0
• MF: C₂₀H₂₄O₅
• MW: 344.401566505432
• CID: 1058437
• PubChem ID: 45102628
• Update Time: 2025-04-20

GIBBERELLIN A5 METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• GIBBERELLIN A5 METHYL ESTER
• GA5 methyl ester
• KIAZKTCYLHEASA-HOWNIQBVSA-N
• (7S)-1α,4aα-(Carbonyloxy)-7-hydroxy-1-methyl-8-methylenegibb-2-ene-10β-carboxylic acid methyl ester
• (1R,4aR,4bR,7S,9aS,10S,10aR)-methyl 7-hydroxy-1-methyl-8-methylene-13-oxo-1,4,4b,5,6,7,8,9,10,10a-decahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylate
• Methyl (1R,2R,5S,8S,9S,10R,11R)-5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-12-ene-9-carboxylate
• 15355-45-0
• 4a,7-Dihydroxy-1-methyl-8-methylene-4aalpha,4bbeta-gibb-2-ene-1alpha,10beta-dicarboxylic Acid 1,4a-Lactone Methyl Ester; 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene, gibb-2-ene-1,10-dicarboxylic Acid Deriv.; GA5 Methyl Ester

• Inchi： 1S/C20H24O5/c1-11-9-18-10-19(11,23)8-5-12(18)20-7-4-6-17(2,16(22)25-20)14(20)13(18)15(21)24-3/h4,6,12-14,23H,1,5,7-10H2,2-3H3/t12-,13-,14-,17-,18+,19+,20-/m1/s1
• InChI Key： KIAZKTCYLHEASA-HOWNIQBVSA-N
• SMILES： O1C([C@]2(C)C=CC[C@]31[C@@H]2[C@H](C(=O)OC)[C@]12CC(=C)[C@](CC[C@H]13)(C2)O)=O

Computed Properties

• Exact Mass: 344.16242
• Monoisotopic Mass: 344.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 514.5±50.0 °C at 760 mmHg
• Flash Point: 183.9±23.6 °C
• PSA: 72.83
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

GIBBERELLIN A5 METHYL ESTER Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones